Cas no 2680890-22-4 (tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate
• CAS No: 2680890-22-4
• MF: C₁₈H₂₉F₃N₂O₄
• MW: 394.429075956345
• CID: 5627884
• PubChem ID: 165925257
• Update Time: 2025-06-08

tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28308856
• 2680890-22-4
• tert-butyl 4-{hydroxy[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]methyl}piperidine-1-carboxylate
• tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate

• Inchi： 1S/C18H29F3N2O4/c1-17(2,3)27-16(26)23-10-6-13(7-11-23)14(24)12-4-8-22(9-5-12)15(25)18(19,20)21/h12-14,24H,4-11H2,1-3H3
• InChI Key： CGKFAAAQTPQIMH-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C(C1CCN(C(=O)OC(C)(C)C)CC1)O)=O)(F)F

Computed Properties

• Exact Mass: 394.20794190g/mol
• Monoisotopic Mass: 394.20794190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate

Research Brief on tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate (CAS: 2680890-22-4)

In recent years, the compound tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate (CAS: 2680890-22-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and trifluoroacetyl functional groups, has shown promising potential in drug discovery and development, particularly as a key intermediate in the synthesis of bioactive compounds targeting neurological and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of this compound. The research highlighted its role as a versatile building block in the construction of novel piperidine-based inhibitors, which are critical for modulating protein-protein interactions in neurodegenerative disorders. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound, ensuring its suitability for further biological evaluation.

Another groundbreaking investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in the development of trifluoromethyl-containing drugs. The trifluoroacetyl group in tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate was found to enhance the metabolic stability and bioavailability of resulting drug candidates, making it a valuable scaffold for optimizing pharmacokinetic properties. The study also reported successful in vitro assays demonstrating the compound's low cytotoxicity and high selectivity toward target enzymes.

Furthermore, a collaborative research effort between academic and industrial laboratories, as reported in ACS Chemical Neuroscience, investigated the compound's potential in addressing unmet medical needs in Alzheimer's disease. The researchers synthesized a series of derivatives using tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate as a precursor and evaluated their efficacy in inhibiting amyloid-beta aggregation. Preliminary results indicated significant reduction in amyloid plaque formation, suggesting a promising avenue for future therapeutic development.

In conclusion, the compound tert-butyl 4-{hydroxy1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}piperidine-1-carboxylate (CAS: 2680890-22-4) represents a critical intermediate in modern drug discovery, with demonstrated applications in neurodegenerative and inflammatory diseases. Its unique structural features and synthetic versatility make it a focal point for ongoing research, and further studies are warranted to fully exploit its therapeutic potential. The integration of this compound into drug development pipelines underscores its importance in advancing chemical biology and pharmaceutical sciences.